Cas no 804519-44-6 ((2S)-2-(4-methoxyphenyl)methylpyrrolidine)

• Product name: (2S)-2-(4-methoxyphenyl)methylpyrrolidine
• CAS No: 804519-44-6
• MF: C₁₂H₁₇NO
• MW: 191.269
• CID: 3524283
• PubChem ID: 7022786

(2S)-2-(4-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• PYRROLIDINE, 2-[(4-METHOXYPHENYL)METHYL]-, (2S)-
• (2S)-2-[(4-Methoxyphenyl)methyl]-pyrrolidine
• (2S)-2-(4-methoxyphenyl)methylpyrrolidine
• 804519-44-6
• (S)-2-(4-methoxybenzyl)pyrrolidine
• TQR0134
• EN300-1275784
• (2S)-2-[(4-methoxyphenyl)methyl]pyrrolidine
• SCHEMBL14417554
• (2S)-2-(4-METHOXYBENZYL)PYRROLIDINE

• Inchi： InChI=1S/C12H17NO/c1-14-12-6-4-10(5-7-12)9-11-3-2-8-13-11/h4-7,11,13H,2-3,8-9H2,1H3/t11-/m0/s1
• InChI Key： QAMFOPPPDHATJR-NSHDSACASA-N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles